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Compound of Interest

Compound Name: Hexane-1,3,6-tricarboxylic acid

Cat. No.: B072443 Get Quote

Technical Support Center: Hexane-1,3,6-
tricarboxylic acid
Disclaimer: A specific Material Safety Data Sheet (MSDS) for Hexane-1,3,6-tricarboxylic acid
(CAS No. 1572-40-3) is not readily available in public databases. The information provided

below is based on the general safety precautions for solid, non-volatile carboxylic acids and

should be supplemented by a thorough risk assessment before handling. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Safety Precautions and Hazard Information
Hexane-1,3,6-tricarboxylic acid is a solid organic compound.[1][2] While specific toxicity data

is limited, its chemical structure as a tricarboxylic acid suggests potential for eye, skin, and

respiratory irritation. It is prudent to handle it as a potentially hazardous chemical.

Summary of Potential Hazards:
Eye Contact: May cause serious eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: Inhalation of dust may cause respiratory tract irritation.
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Ingestion: The effects of ingestion are not well-documented, but it may cause gastrointestinal

irritation.

Personal Protective Equipment (PPE)
A fundamental aspect of laboratory safety is the consistent and correct use of Personal

Protective Equipment. The following PPE is recommended when handling Hexane-1,3,6-
tricarboxylic acid:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile). Inspect

gloves for any signs of degradation or puncture

before use.

Body Protection

A laboratory coat should be worn at all times.

For larger quantities, consider a chemical-

resistant apron.

Respiratory

If handling fine powders or there is a risk of dust

generation, use a NIOSH-approved respirator

with a particulate filter.

Troubleshooting and FAQs
This section addresses common issues that researchers may encounter when working with

Hexane-1,3,6-tricarboxylic acid and similar solid organic acids.

Frequently Asked Questions (FAQs)
Q1: What should I do in case of accidental skin or eye contact?

A1:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. If irritation develops or persists, seek

medical attention.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Q2: How should I handle a spill of Hexane-1,3,6-tricarboxylic acid powder?

A2: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. The area should then be wiped down with a damp

cloth. For larger spills, evacuate the area and contact your institution's EHS department.

Q3: What are the appropriate storage conditions for this chemical?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.

Q4: Is Hexane-1,3,6-tricarboxylic acid flammable?

A4: As a solid organic compound, it is likely combustible but not highly flammable under

normal conditions. However, fine dust suspended in the air can create a potential dust

explosion hazard. Avoid creating dust clouds and keep away from ignition sources.

Troubleshooting Guide
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Problem Possible Cause Solution

Difficulty dissolving the

compound

The compound may have low

solubility in the chosen solvent

at room temperature.

Try gentle heating and/or

sonication to aid dissolution. A

different solvent or a co-

solvent system may be

necessary. Always check for

solvent compatibility and

potential reactions.

Inconsistent experimental

results

The compound may have

absorbed moisture from the air,

affecting its mass and

reactivity.

Store the compound in a

desiccator, especially after

opening the container. Ensure

the compound is thoroughly

dried before weighing for an

experiment.

Material appears discolored or

clumped

This could indicate

degradation or the presence of

impurities.

Do not use the material if its

appearance is suspect. If

possible, purify the compound

using an appropriate technique

such as recrystallization.

Otherwise, obtain a new batch

of the chemical.

Static electricity causing

powder to disperse

Handling fine, dry powders can

generate static electricity.

Use an anti-static gun or

ionizer in the weighing area.

Ensure proper grounding of

equipment. Handle the powder

away from drafts and in a

controlled manner.

Experimental Protocols
General Handling and Weighing Protocol

Preparation: Before handling, ensure the work area (e.g., a chemical fume hood or a

designated weighing station) is clean and uncluttered.
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PPE: Don the appropriate personal protective equipment as outlined in the PPE table above.

Weighing:

Use a clean, tared weigh boat or appropriate glassware.

Carefully scoop the desired amount of Hexane-1,3,6-tricarboxylic acid from the stock

container, minimizing the generation of dust.

If using a spatula, avoid vigorous movements.

Close the stock container immediately after use to prevent contamination and moisture

absorption.

Transfer: Carefully transfer the weighed solid to the reaction vessel. A powder funnel can be

used to prevent spillage.

Clean-up: Clean any residual powder from the balance and surrounding area using a brush

or a damp cloth. Dispose of any contaminated materials (e.g., weigh boat, gloves) in the

appropriate chemical waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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